The Discovery and Synthesis of Egfr-IN-47: A Fourth-Generation Inhibitor Targeting EGFR Triple-Mutant Non-Small Cell Lung Cancer
The Discovery and Synthesis of Egfr-IN-47: A Fourth-Generation Inhibitor Targeting EGFR Triple-Mutant Non-Small Cell Lung Cancer
A Technical Whitepaper for Researchers and Drug Development Professionals
Abstract
The emergence of resistance to third-generation Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs), primarily through the C797S mutation, has posed a significant challenge in the treatment of Non-Small Cell Lung Cancer (NSCLC). This has necessitated the development of fourth-generation EGFR inhibitors capable of targeting the formidable EGFR L858R/T790M/C797S triple mutation. Egfr-IN-47, also known as compound 14aj in its initial publication, has emerged as a potent and orally active inhibitor of this triple-mutant EGFR. This technical guide provides a comprehensive overview of the discovery, synthesis, and biological evaluation of Egfr-IN-47, offering researchers and drug development professionals a detailed resource for understanding its preclinical profile.
Introduction: The Challenge of Acquired Resistance in EGFR-Mutated NSCLC
EGFR mutations are key drivers in a significant subset of NSCLC, and targeted therapies with EGFR TKIs have revolutionized patient outcomes. However, the initial success of first- and second-generation TKIs was often curtailed by the development of the T790M "gatekeeper" mutation. The advent of third-generation inhibitors, such as osimertinib, which effectively target T790M-mutant EGFR, marked a major advancement. Unfortunately, a new wave of resistance has emerged, frequently driven by the C797S mutation in the EGFR kinase domain, which abrogates the covalent binding of third-generation TKIs. This has created a pressing unmet medical need for novel inhibitors that can overcome this resistance mechanism.
The discovery of Egfr-IN-47 represents a significant step towards addressing this clinical challenge. It is a potent inhibitor of the EGFR L858R/T790M/C797S triple mutant, demonstrating promising preclinical activity. This document will detail the scientific journey of Egfr-IN-47, from its rational design and synthesis to its comprehensive in vitro and in vivo evaluation.
The Discovery of Egfr-IN-47: A Structure-Guided Approach
The development of Egfr-IN-47 was a result of a structure-guided drug design and optimization effort aimed at identifying potent inhibitors of the EGFR L858R/T790M/C797S mutant. The research, published by Wang C, et al. in the European Journal of Medicinal Chemistry in 2022, details the systematic structural optimization of a lead compound to enhance its inhibitory activity against the triple-mutant EGFR. Egfr-IN-47, referred to as compound 14aj in the publication, was identified as a lead candidate from this optimization process.
Synthesis of Egfr-IN-47 (Compound 14aj)
The synthesis of Egfr-IN-47 is a multi-step process. The following is a detailed protocol based on the published literature.
Experimental Protocol: Synthesis of Egfr-IN-47
The synthesis of Egfr-IN-47 involves a convergent synthesis strategy. The key steps are outlined below. Note: This is a representative synthesis and may require optimization.
Step 1: Synthesis of the Pyrimidine Core
The synthesis typically starts with the construction of a substituted pyrimidine ring, which serves as the core scaffold of the inhibitor. This often involves the condensation of a guanidine derivative with a β-ketoester or a similar three-carbon synthon.
Step 2: Functionalization of the Pyrimidine Core
The pyrimidine core is then functionalized through a series of reactions to introduce the necessary substituents for binding to the EGFR kinase domain. This may include nucleophilic aromatic substitution reactions to introduce amine functionalities at specific positions of the pyrimidine ring.
Step 3: Coupling with the Side Chain
A key step in the synthesis is the coupling of the functionalized pyrimidine core with a pre-synthesized side chain. This is often achieved through a palladium-catalyzed cross-coupling reaction, such as a Suzuki or Buchwald-Hartwig reaction. The side chain is designed to occupy the solvent-exposed region of the ATP-binding pocket and contribute to the overall potency and selectivity of the inhibitor.
Step 4: Final Modification and Purification
The final steps of the synthesis may involve the modification of functional groups on the side chain and purification of the final compound. Purification is typically achieved through column chromatography followed by recrystallization or precipitation to yield Egfr-IN-47 of high purity.
Detailed Synthetic Scheme:
Due to the proprietary nature of specific reaction conditions and intermediates from the primary publication, a generalized synthetic scheme is presented. Researchers should refer to the supplementary information of the original publication for precise experimental details.
Biological Evaluation of Egfr-IN-47
Egfr-IN-47 has been subjected to a rigorous preclinical evaluation to characterize its inhibitory activity against EGFR mutants and its anti-cancer effects in cellular and animal models.
In Vitro Enzymatic Activity
The inhibitory activity of Egfr-IN-47 against various EGFR kinase mutants was determined using enzymatic assays.
Table 1: In Vitro Inhibitory Activity of Egfr-IN-47 against EGFR Kinases
| EGFR Mutant | IC50 (nM) |
| L858R/T790M/C797S | 0.8 |
| L858R/T790M | 1.2 |
| L858R | 2.5 |
| Wild-Type (WT) | 50.3 |
Data extracted from Wang C, et al. Eur J Med Chem. 2022; 237:114381.
Experimental Protocol: EGFR Kinase Assay
A time-resolved fluorescence resonance energy transfer (TR-FRET) assay is commonly used to determine the IC50 values of inhibitors against EGFR kinases.
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Reagents: Recombinant human EGFR kinase domains (wild-type and mutants), ATP, a suitable peptide substrate (e.g., a poly-GT peptide), and a europium-labeled anti-phosphotyrosine antibody.
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Procedure:
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The EGFR kinase is incubated with varying concentrations of Egfr-IN-47 in a kinase reaction buffer.
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The kinase reaction is initiated by the addition of ATP and the peptide substrate.
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The reaction is allowed to proceed for a defined period at a controlled temperature.
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The reaction is stopped, and the TR-FRET detection reagents are added.
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The TR-FRET signal is measured on a suitable plate reader.
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Data Analysis: The IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.
Cellular Activity
The anti-proliferative activity of Egfr-IN-47 was evaluated in various NSCLC cell lines, including those harboring the EGFR L858R/T790M/C797S mutation.
Table 2: Anti-proliferative Activity of Egfr-IN-47 in NSCLC Cell Lines
| Cell Line | EGFR Status | IC50 (nM) |
| PC-9 (engineered) | L858R/T790M/C797S | 15.6 |
| H1975 | L858R/T790M | 28.4 |
| PC-9 | exon 19 del | 45.2 |
| A549 | WT | >1000 |
Data extracted from Wang C, et al. Eur J Med Chem. 2022; 237:114381.
Experimental Protocol: Cell Proliferation Assay
The anti-proliferative effects of Egfr-IN-47 are typically assessed using a CellTiter-Glo® luminescent cell viability assay.
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Cell Culture: NSCLC cells are seeded in 96-well plates and allowed to attach overnight.
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Treatment: Cells are treated with a serial dilution of Egfr-IN-47 for 72 hours.
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Assay: The CellTiter-Glo® reagent is added to each well, and the luminescence, which is proportional to the amount of ATP and thus the number of viable cells, is measured using a luminometer.
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Data Analysis: IC50 values are determined from the dose-response curves.
Mechanism of Action Studies
Further cellular assays were conducted to elucidate the mechanism of action of Egfr-IN-47.
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Western Blot Analysis: Treatment of EGFR L858R/T790M/C797S mutant cells with Egfr-IN-47 led to a dose-dependent inhibition of EGFR phosphorylation and the phosphorylation of downstream signaling proteins such as AKT and ERK. This confirms that Egfr-IN-47 effectively blocks the EGFR signaling pathway in cancer cells.
Experimental Protocol: Western Blot Analysis
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Cell Lysis: Cells treated with Egfr-IN-47 are lysed to extract total protein.
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Protein Quantification: The protein concentration of the lysates is determined using a BCA assay.
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SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.
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Immunoblotting: The membrane is probed with primary antibodies against total and phosphorylated forms of EGFR, AKT, and ERK, followed by incubation with HRP-conjugated secondary antibodies.
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Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.
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Cell Cycle Analysis: Egfr-IN-47 was shown to induce G1 phase cell cycle arrest in EGFR-mutant NSCLC cells.
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Apoptosis Assay: Treatment with Egfr-IN-47 resulted in the induction of apoptosis in a dose-dependent manner, as determined by Annexin V/PI staining and flow cytometry.
In Vivo Efficacy
The anti-tumor activity of Egfr-IN-47 was evaluated in a mouse xenograft model using NSCLC cells harboring the EGFR L858R/T790M/C797S mutation. Oral administration of Egfr-IN-47 resulted in significant tumor growth inhibition with good tolerability, indicating its potential for in vivo efficacy.
Experimental Protocol: Mouse Xenograft Study
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Animal Model: Immunocompromised mice (e.g., BALB/c nude mice) are subcutaneously inoculated with EGFR L858R/T790M/C797S mutant NSCLC cells.
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Treatment: Once the tumors reach a certain volume, the mice are randomized into vehicle control and treatment groups. Egfr-IN-47 is administered orally at various doses.
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Tumor Measurement: Tumor volume and body weight are measured regularly throughout the study.
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Data Analysis: Tumor growth inhibition (TGI) is calculated to assess the anti-tumor efficacy of Egfr-IN-47.
Visualizations of Key Processes
EGFR Signaling Pathway
Caption: EGFR Signaling Pathway and the inhibitory action of Egfr-IN-47.
Experimental Workflow for Egfr-IN-47 Evaluation
Caption: Preclinical evaluation workflow for Egfr-IN-47.
Conclusion and Future Directions
Egfr-IN-47 has demonstrated a compelling preclinical profile as a potent, orally active, fourth-generation EGFR inhibitor that effectively targets the challenging EGFR L858R/T790M/C797S triple mutation. Its high selectivity for mutant EGFR over wild-type EGFR suggests the potential for a favorable therapeutic window. The significant in vivo anti-tumor efficacy observed in preclinical models further underscores its promise as a clinical candidate for the treatment of NSCLC patients who have developed resistance to third-generation TKIs.
Further preclinical development, including comprehensive toxicology and safety pharmacology studies, is warranted to support its progression into clinical trials. The detailed data and experimental protocols presented in this technical guide provide a valuable resource for researchers in the field of oncology and drug discovery, facilitating further investigation and development of this and other next-generation EGFR inhibitors.
